Cas no 68427-04-3 (benzyl (2S)-2-{[({4-[bis(2-chloroethyl)amino]phenyl}amino)acetyl]carbamoyl}pyrrolidine-1-carboxylate)

• Product name: benzyl (2S)-2-{[({4-[bis(2-chloroethyl)amino]phenyl}amino)acetyl]carbamoyl}pyrrolidine-1-carboxylate
• CAS No: 68427-04-3
• MF: C₂₅H₃₀Cl₂N₄O₄
• MW: 521.436104297638
• CID: 1734500
• PubChem ID: 3052089

benzyl (2S)-2-{[({4-[bis(2-chloroethyl)amino]phenyl}amino)acetyl]carbamoyl}pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2S)-2-{[({4-[bis(2-chloroethyl)amino]phenyl}amino)acetyl]carbamoyl}pyrrolidine-1-carboxylate
• benzyl (2S)-2-[[2-[4-[bis(2-chloroethyl)amino]anilino]acetyl]carbamoyl]pyrrolidine-1-carboxylate
• DTXSID20218544
• Glycinamide, 1-((phenylmethoxy)carbonyl)-L-prolyl-N-(4-(bis(2-chloroethyl)amino)phenyl)-
• 1-((Phenylmethoxy)carbonyl)-L-prolyl-N-(4-(bis(2-chloroethyl)amino)phenyl)glycinamide
• 68427-04-3

• Inchi： InChI=1S/C25H30Cl2N4O4/c26-12-15-30(16-13-27)21-10-8-20(9-11-21)28-17-23(32)29-24(33)22-7-4-14-31(22)25(34)35-18-19-5-2-1-3-6-19/h1-3,5-6,8-11,22,28H,4,7,12-18H2,(H,29,32,33)/t22-/m0/s1
• InChI Key： ITNVMJCBTBLAPG-QFIPXVFZSA-N
• SMILES： C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C(=O)NC(=O)CNC3=CC=C(C=C3)N(CCCl)CCCl

Computed Properties

• Exact Mass: 520.1644108g/mol
• Monoisotopic Mass: 520.1644108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91Ų
• XLogP3: 4.3